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Compound of Interest

Compound Name: (R)-Taltobulin

Cat. No.: B15140181

Get Quote

(R)-Taltobulin (also known as HTI-286) is a synthetic analog of the marine peptide

hemiasterlin, demonstrating potent activity as a microtubule-destabilizing agent.[1][2][3] Its

efficacy, particularly in circumventing P-glycoprotein-mediated resistance, marks it as a

significant compound in cancer research.[1][2] This guide provides a comparative analysis of

(R)-Taltobulin's anti-tubulin activity against established agents: Paclitaxel, a microtubule

stabilizer, and Vincristine and Combretastatin A-4, two other microtubule destabilizers.

Comparative Efficacy of Tubulin Inhibitors
The following tables summarize the inhibitory concentrations (IC50) of (R)-Taltobulin and

comparator compounds from in vitro tubulin polymerization assays and cytotoxicity assays

against various human cancer cell lines.

Table 1: Inhibition of Tubulin Polymerization (In Vitro)
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Compound
Mechanism of
Action

IC50 (µM) for
Tubulin
Polymerization
Inhibition

Reference

(R)-Taltobulin
Destabilizer

(Hemiasterlin site)
~0.4 - 1.7

Vincristine
Destabilizer (Vinca

domain)
~1.5

Combretastatin A-4
Destabilizer

(Colchicine site)
~1.2

Paclitaxel Stabilizer (Taxoid site)
N/A (Promotes

polymerization)

Table 2: Cytotoxicity (IC50) in Human Cancer Cell Lines

Compound
Breast
(MCF-7)

Non-Small
Cell Lung
(A549)

Colon (HCT-
116)

Ovarian
(1A9)

Leukemia
(CCRF-
CEM)

(R)-Taltobulin

(nM)
7.3 ± 2.3 1.1 ± 0.5 0.7 ± 0.2 0.6 ± 0.1 0.2 ± 0.03

Paclitaxel

(nM)
~2.5 ~5.0 ~3.0 ~1.5 ~2.0

Vincristine

(nM)
~1.8 ~3.2 ~1.5 ~1.0 ~0.5

Combretastat

in A-4 (nM)
~1.0 ~2.0 ~0.8 ~0.5 ~0.3

Note: The IC50 values for comparator compounds are approximate ranges gathered from

various literature sources for comparative purposes. Specific values can vary based on

experimental conditions.

Mechanism of Action: Microtubule Dynamics
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Microtubules are dynamic polymers essential for cell division, structure, and transport. Their

function relies on a delicate balance between polymerization (assembly) and depolymerization

(disassembly) of α- and β-tubulin heterodimers. Anti-tubulin agents disrupt this equilibrium.

(R)-Taltobulin, like Vincristine and Combretastatin A-4, inhibits tubulin polymerization, leading

to microtubule depolymerization. This disruption triggers the mitotic spindle assembly

checkpoint, causing cell cycle arrest in the G2/M phase and subsequent apoptosis

(programmed cell death). In contrast, Paclitaxel stabilizes microtubules, preventing their

disassembly, which also leads to mitotic arrest and apoptosis.
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Anti-Tubulin Agent
((R)-Taltobulin, Paclitaxel, etc.)

Microtubule Disruption

G2/M Phase
Cell Cycle Arrest

Bcl-2 Phosphorylation
(Inactivation)

Mitochondrial
Pathway

Caspase Activation

Apoptosis

Prepare tubulin polymerization mix
(Tubulin, GTP, Buffer) on ice

Initiate reaction by adding
cold tubulin mix to wells

Pipette test compounds
(e.g., Taltobulin) into a 96-well plate

Place plate in a 37°C
microplate reader

Measure absorbance at 340 nm
every 60 seconds for 60 minutes

Analyze data: Plot absorbance vs. time
to determine inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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